Cas no 6630-80-4 (9-phenylthioxanthen-9-ol)

9-phenylthioxanthen-9-ol structure
9-phenylthioxanthen-9-ol structure
Product Name:9-phenylthioxanthen-9-ol
CAS No:6630-80-4
MF:C19H14OS
MW:290.378863811493
CID:1712419
PubChem ID:244707
Update Time:2025-04-21

9-phenylthioxanthen-9-ol Chemical and Physical Properties

Names and Identifiers

    • 9-phenylthioxanthen-9-ol
    • 9H-Thioxanthen-9-ol, 9-phenyl-
    • AC1Q7ATL
    • CTK5C4145
    • AC1L6EAG
    • 9-phenylthioxanthole
    • 9-phenyl-9H-thioxanthen-9-ol
    • NSC55805
    • 9-phenyl-thioxanthen-9-ol
    • SureCN7322303
    • 9-phenylthioxanthenol
    • AR-1H5776
    • 9H-Thioxanthen-9-ol, 9-phenyl-; AC1Q7ATL; CTK5C4145; AC1L6EAG; 9-phenylthioxanthole; 9-phenyl-9H-thioxanthen-9-ol; NSC55805; 9-phenyl-thioxanthen-9-ol; SureCN7322303; 9-phenylthioxanthenol; AR-1H5776;
    • DTXSID80288425
    • 9-Phenyl-9H-thioxanthen-9-ol #
    • Anticancer agent 166
    • CS-0898216
    • HY-156253
    • 6630-80-4
    • NAIZCMDTUHYLFO-UHFFFAOYSA-N
    • NSC-55805
    • 10H-Dibenzo[b,E]thiopyran-10-ol, 10-phenyl-
    • SCHEMBL7322303
    • Inchi: 1S/C19H14OS/c20-19(14-8-2-1-3-9-14)15-10-4-6-12-17(15)21-18-13-7-5-11-16(18)19/h1-13,20H
    • InChI Key: NAIZCMDTUHYLFO-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C(C2C=CC=CC=2)(C2C=CC=CC1=2)O

Computed Properties

  • Exact Mass: 290.07662
  • Monoisotopic Mass: 290.077
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 45.5Ų

Experimental Properties

  • Density: 1.289
  • Boiling Point: 459.5°C at 760 mmHg
  • Flash Point: 222.9°C
  • Refractive Index: 1.709
  • PSA: 20.23
  • LogP: 4.43540
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